Cas no 2649071-91-8 (4-(2-isocyanatoethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-(2-isocyanatoethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole
• CAS No: 2649071-91-8
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5855283
• PubChem ID: 165617514
• Update Time: 2025-05-26

4-(2-isocyanatoethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2649071-91-8
• EN300-1801993
• 4-(2-isocyanatoethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole

• Inchi： 1S/C9H13N3O2/c1-7-8(4-5-10-6-13)9(14-3)12(2)11-7/h4-5H2,1-3H3
• InChI Key： XCBIIFLDKLHIHM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)CCN=C=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.5Ų

Additional information on 4-(2-isocyanatoethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole

4-(2-Isocyanatoethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole: A Comprehensive Overview

4-(2-Isocyanatoethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole, also known by its CAS number 2649071-91-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of an isocyanato group (-NCO) and a methoxy group (-OCH3) in its structure imparts unique chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 4-(2-isocyanatoethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through optimized routes. For instance, researchers have employed catalytic cross-coupling reactions to enhance the yield and purity of the product. These methods not only reduce the environmental footprint but also align with the growing demand for sustainable chemical processes.

The structural features of this compound make it highly reactive towards nucleophilic and electrophilic species. The isocyanato group is particularly notable for its ability to undergo various polymerization reactions, forming high-performance polyurethanes. Recent studies have demonstrated that incorporating this compound into polyurethane formulations can significantly improve mechanical properties such as tensile strength and thermal stability. This has led to its increased use in the development of advanced materials for aerospace and automotive industries.

In addition to its role in polymer chemistry, 4-(2-isocyanatoethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole has shown promise in medicinal chemistry. The methoxy group enhances the compound's bioavailability, while the pyrazole ring provides a scaffold for potential pharmacological activity. Preclinical studies have indicated that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a candidate for further drug development.

The application of this compound extends to organic synthesis as well. Its ability to act as a versatile building block has facilitated the construction of complex molecules with intricate architectures. For example, researchers have utilized this compound in the synthesis of heterocyclic frameworks that mimic natural products. Such applications highlight its importance in advancing our understanding of molecular complexity and diversity.

From an environmental perspective, the synthesis and application of 4-(2-isocyanatoethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that waste generation and energy consumption are kept to a minimum. These efforts underscore the commitment to sustainable practices within the chemical industry.

In conclusion, 4-(2-isocyanatoethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole stands as a testament to the ingenuity and progress in modern chemistry. Its diverse applications across materials science, medicinal chemistry, and organic synthesis continue to drive innovation. As research into this compound advances, it is anticipated that new discoveries will further expand its utility and contribute to solving some of the most pressing challenges in science and technology.